Cas no 339098-99-6 (ethyl 1-benzyl-3-(1H-pyrrol-1-yl)-1H-indole-2-carboxylate)

• Product Name: ethyl 1-benzyl-3-(1H-pyrrol-1-yl)-1H-indole-2-carboxylate
• CAS No: 339098-99-6
• MF: C₂₂H₂₀N₂O₂
• MW: 344.406405448914
• CID: 4648725
• Update Time: 2025-11-07

ethyl 1-benzyl-3-(1H-pyrrol-1-yl)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-(phenylmethyl)-3-(1H-pyrrol-1-yl)-, ethyl ester
• ethyl 1-benzyl-3-(1H-pyrrol-1-yl)-1H-indole-2-carboxylate

• Inchi： 1S/C22H20N2O2/c1-2-26-22(25)21-20(23-14-8-9-15-23)18-12-6-7-13-19(18)24(21)16-17-10-4-3-5-11-17/h3-15H,2,16H2,1H3
• InChI Key： SHVQGVREBHLASW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC=C2)C(N2C=CC=C2)=C1C(OCC)=O

Additional information on ethyl 1-benzyl-3-(1H-pyrrol-1-yl)-1H-indole-2-carboxylate

Ethyl 1-Benzyl-3-(1H-Pyrrol-1-yl)-1H-Indole-2-Carboxylate: A Comprehensive Overview

Ethyl 1-benzyl-3-(1H-pyrrol-1-yl)-1H-indole-2-carboxylate, with the CAS number 339098-99-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group, a pyrrole ring, and an indole moiety, all interconnected in a way that imparts remarkable chemical and biological properties.

The benzyl group in the molecule plays a crucial role in stabilizing the overall structure through resonance effects, while the pyrrole ring contributes to the compound's aromaticity and potential for hydrogen bonding. The indole moiety is particularly significant due to its widespread presence in natural products and its role as a scaffold for various bioactive molecules. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of anticancer agents and neuroprotective drugs.

One of the most intriguing aspects of ethyl 1-benzyl-3-(1H-pyrrol-1-yl)-1H-indole-2-carboxylate is its ability to engage in multiple modes of interaction with biological systems. For instance, researchers have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its carboxylic acid ester group has been shown to enhance bioavailability, making it a promising candidate for oral drug delivery systems.

Recent advancements in computational chemistry have enabled scientists to model the molecular interactions of ethyl 1-benzyl-3-(1H-pyrrol-1-yl)-1H-indole-2-carboxylate with various biological targets. These studies have revealed that the compound's indole ring is particularly effective in binding to G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. Furthermore, its pyrrole ring has been implicated in modulating ion channels, offering potential applications in treating neurological disorders such as epilepsy and Parkinson's disease.

The synthesis of ethyl 1-benzyl-3-(1H-pyrrol-1-yl)-1H-indole-2-carboxylate involves a multi-step process that showcases the versatility of modern organic synthesis techniques. Starting from readily available starting materials, chemists employ a combination of coupling reactions, cyclizations, and functional group transformations to construct the intricate architecture of this molecule. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times while maintaining high yields.

In terms of applications, ethyl 1-benzyl-3-(1H-pyrrol-1-y l)-1H-indole-2-carboxy late has found utility in both academic research and industrial settings. Its role as a building block for more complex molecules has made it an invaluable tool in medicinal chemistry. Moreover, its ability to act as a chiral auxiliary has opened new avenues for asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency.

Looking ahead, ongoing research into ethyl 1-benz yl -3 -( ̃ H -pyrrol - yl ) - H -indol e - carbox ylate is expected to uncover even more exciting properties and applications. With its unique combination of structural features and functional groups, this compound continues to be a focal point for scientists seeking innovative solutions in drug discovery and materials science.